Cas no 900008-43-7 (2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 900008-43-7
• MF: C₁₉H₁₃F₂N₅O₃
• MW: 397.335030317307
• CID: 5493881
• PubChem ID: 16832696
• Update Time: 2025-07-09

2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• F2823-0740
• 2-(2-fluorophenoxy)-N-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• AKOS024470584
• 2-(2-fluorophenoxy)-N-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 2-(2-fluorophenoxy)-N-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• 900008-43-7
• 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C19H13F2N5O3/c20-12-5-7-13(8-6-12)26-18-14(9-23-26)19(28)25(11-22-18)24-17(27)10-29-16-4-2-1-3-15(16)21/h1-9,11H,10H2,(H,24,27)
• InChI Key： CORVWVIXPQBNJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C=N1)C(N(C=N2)NC(COC1C=CC=CC=1F)=O)=O

Computed Properties

• Exact Mass: 397.09864562g/mol
• Monoisotopic Mass: 397.09864562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Introduction to 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide and Its Significance in Modern Chemical Biology

2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, with the CAS number 900008-43-7, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a complex fused ring system, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further exploration in drug discovery.

The compound belongs to the pyrazolo[3,4-d]pyrimidine class of scaffolds, which are well-documented for their diverse pharmacological properties. Pyrazolo[3,4-d]pyrimidines have been extensively studied for their roles in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The presence of fluorine atoms in both the phenoxy and phenyl groups introduces unique electronic and steric properties that can influence the compound's interactions with biological targets.

In recent years, there has been a growing emphasis on the development of fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The specific arrangement of substituents in 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide suggests that it may exhibit significant selectivity in targeting specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for medicinal chemistry optimization. The pyrazolo[3,4-d]pyrimidine core provides a rigid framework that can be modified to enhance potency and selectivity. Furthermore, the acetamide moiety at the 5-position offers a site for further functionalization, allowing researchers to fine-tune the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. For instance, fluorinated pyrazolo[3,4-d]pyrimidines have shown promise as kinase inhibitors due to their ability to mimic natural substrates while maintaining high affinity. The dual fluorine substitution in 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide may contribute to its potential as an inhibitor of aberrantly activated kinases involved in cancer progression.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. The use of fluorinated precursors is crucial to introduce the necessary fluorine atoms into the final structure.

In terms of biological evaluation, preliminary studies have suggested that 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The fluorine atoms are believed to play a key role in modulating the compound's binding interactions with these targets. Further investigations are warranted to elucidate the precise mechanisms of action and identify potential therapeutic applications.

The compound's structural features also make it an attractive scaffold for developing novel antiviral agents. Pyrazolo[3,4-d]pyrimidines have been reported to interfere with viral replication by inhibiting essential viral enzymes. The presence of fluoro substituents may enhance the compound's ability to penetrate viral membranes and disrupt critical viral processes.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide and its biological targets. These simulations can help identify key binding pockets and optimize the compound's structure for improved efficacy. Additionally, virtual screening techniques can be employed to identify potential analogs with enhanced properties.

The development of new therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of 2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represent a testament to this collaborative approach. By combining synthetic expertise with biological evaluation techniques， researchers can accelerate the discovery of novel compounds with therapeutic potential.

In conclusion,2-(2-fluorophenoxy)-N-1-(4-fluorophenyl)-4-ofoxo - 1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] py rim idin - 5 - y lac et am ide is a structurally complex and biologically relevant compound that warrants further investigation. Its unique combination of fluorinated substituents and heterocyclic scaffolds positions it as a promising candidate for drug discovery efforts aimed at addressing various diseases. As research in this area continues， it is likely that additional insights into its potential applications will emerge， further solidifying its importance in modern chemical biology.